N-(3,4-dimethoxyphenethyl)-2-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-methylthiazole-5-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[1-(3-methoxyphenyl)-5-methyltriazol-4-yl]-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C25H27N5O4S/c1-15-23(24(31)26-12-11-17-9-10-20(33-4)21(13-17)34-5)35-25(27-15)22-16(2)30(29-28-22)18-7-6-8-19(14-18)32-3/h6-10,13-14H,11-12H2,1-5H3,(H,26,31)
• InChI Key: RXMPBODBVFTLJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=C(N(N=N2)C3=CC(=CC=C3)OC)C)C(=O)NCCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H27N5O4S
• Molecular Weight: 493.6 g/mol
• CAS No.: 1251632-92-4

Description

N-(3,4-dimethoxyphenethyl)-2-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-methylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C25H27N5O4S and its molecular weight is 493.58. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Research on similar chemical structures, such as thiazoles, triazoles, and carboxamides, focuses on the development of novel synthetic routes and the exploration of their chemical properties. For instance, studies detail the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, highlighting their anti-inflammatory and analgesic activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). Another study presents the synthesis of 1,2,4-triazole derivatives and their antimicrobial activities, emphasizing the diverse biological potential of such structures (H. Bektaş, N. Karaali, D. Sahin, et al., 2007).

Biological Activities

Compounds with triazole and thiazole cores have been studied for their potential biological activities, such as cyclooxygenase inhibition and antimicrobial effects, which suggest the utility of the specified compound in developing new pharmacological agents. The selective inhibition of COX-2 and the demonstration of analgesic and anti-inflammatory properties by certain derivatives offer insights into the therapeutic potential of related structures (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Material Science Applications

In the realm of materials science, the synthesis and characterization of aromatic polyamides with pendent groups similar to the specified compound have been explored for their electrochromic properties and thermal stability, indicating potential applications in smart materials and electronic devices (Cha-Wen Chang, Guey‐Sheng Liou, 2008).